Cas no 141037-88-9 (1H-Indazole, 7-phenyl-)

• Product Name: 1H-Indazole, 7-phenyl-
• CAS No: 141037-88-9
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 1300270
• Update Time: 2024-08-03

1H-Indazole, 7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 7-phenyl-
• 1H-Indazole,7-phenyl-

• Inchi： 1S/C13H10N2/c1-2-5-10(6-3-1)12-8-4-7-11-9-14-15-13(11)12/h1-9H,(H,14,15)
• InChI Key： UJIXVUOVVGDZGA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 194.0845
• Monoisotopic Mass: 194.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• PSA: 28.68